N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C18H17FN2O3S2/c19-12-5-7-13(8-6-12)26(23,24)10-9-17(22)21-18-15(11-20)14-3-1-2-4-16(14)25-18/h5-8H,1-4,9-10H2,(H,21,22)
• InChI Key: OAHRPWBQSCLONT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F)C#N
• Molecular Formula: C18H17FN2O3S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 895475-27-1

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide is a useful research compound. Its molecular formula is C18H17FN2O3S2 and its molecular weight is 392.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of complex organic molecules, including those with sulfonyl and cyano groups, plays a critical role in the development of fungicides and other bioactive compounds. A study on the synthesis of bis(2-arylcarbonylamino-1H-benzimidazol-5-yl) sulfones illustrates the importance of substituted benzoyl chloride reactions in creating compounds with potential fungicidal activity (Pilyugin et al., 2008).
• Research into the quantitation of genotoxic impurities in pharmaceuticals highlights the necessity of advanced analytical methodologies for ensuring drug safety, which could be relevant to the handling of compounds like N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide (Katta et al., 2017).

Medicinal Chemistry and Biological Applications

• N-sulfonyl-aminobiaryl derivatives, including compounds with structural similarities to the query compound, have been examined for their antitubulin activity and potential as anticancer agents. For instance, specific N-sulfonyl-aminobiaryl compounds have shown significant antiproliferative activity against various cancer cell lines, highlighting the therapeutic potential of such chemical structures (Lai et al., 2015).

Materials Science Applications

• The development of electroactive polymers for electrochemical capacitor applications showcases the relevance of sulfonyl and cyano groups in materials science. Polymers derived from thiophene and containing fluorophenyl groups have been investigated for their electrochemical performance, demonstrating the versatility of such compounds in high-performance energy storage technologies (Ferraris et al., 1998).